Cas no 2229226-92-8 (2-methoxy-2-1-(2-methylpropyl)cyclopropylacetic acid)

• Product Name: 2-methoxy-2-1-(2-methylpropyl)cyclopropylacetic acid
• CAS No: 2229226-92-8
• MF: C₁₀H₁₈O₃
• MW: 186.248123645782
• CID: 6485478
• PubChem ID: 165691355
• Update Time: 2025-11-07

2-methoxy-2-1-(2-methylpropyl)cyclopropylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-2-1-(2-methylpropyl)cyclopropylacetic acid
• 2229226-92-8
• 2-methoxy-2-[1-(2-methylpropyl)cyclopropyl]acetic acid
• EN300-1819215

• Inchi： 1S/C10H18O3/c1-7(2)6-10(4-5-10)8(13-3)9(11)12/h7-8H,4-6H2,1-3H3,(H,11,12)
• InChI Key： RIERASKKGBZUFZ-UHFFFAOYSA-N
• SMILES： O(C)C(C(=O)O)C1(CC(C)C)CC1

Computed Properties

• Exact Mass: 186.125594432g/mol
• Monoisotopic Mass: 186.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 46.5Ų

Additional information on 2-methoxy-2-1-(2-methylpropyl)cyclopropylacetic acid

Professional Introduction to 2-Methoxy-2-1-(2-Methylpropyl)cyclopropylacetic Acid (CAS No. 2229226-92-8)

2-Methoxy-2-1-(2-methylpropyl)cyclopropylacetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2229226-92-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural framework, exhibits a blend of functionalities that make it a promising candidate for various chemical and biological applications.

The molecular structure of 2-methoxy-2-1-(2-methylpropyl)cyclopropylacetic acid consists of a cyclopropyl ring substituted with a methoxy group and a side chain containing a methylpropyl group, attached to an acetic acid moiety. This particular arrangement imparts distinct chemical properties, including reactivity and stability, which are critical factors in its potential utility as an intermediate in drug synthesis and as a building block for more complex molecules.

In recent years, there has been a growing interest in the development of novel synthetic pathways that leverage the unique reactivity of cyclopropyl-containing compounds. The presence of the cyclopropyl ring in 2-methoxy-2-1-(2-methylpropyl)cyclopropylacetic acid makes it an attractive substrate for various chemical transformations, such as ring-opening reactions, which can be harnessed to create diverse molecular architectures.

One of the most compelling aspects of this compound is its potential application in the synthesis of bioactive molecules. The combination of the methoxy and acetic acid functionalities provides multiple sites for further derivatization, enabling chemists to tailor the properties of the compound for specific biological targets. For instance, modifications at the methoxy group or the acetic acid moiety could lead to enhanced solubility, improved metabolic stability, or altered binding affinities with biological receptors.

Recent studies have highlighted the importance of cycloalkyl-containing compounds in medicinal chemistry due to their ability to modulate enzyme activity and interact with biological membranes. The< strong> 2-methoxy-2-1-(2-methylpropyl)cyclopropylacetic acid structure exemplifies this trend, offering a scaffold that can be modified to explore new pharmacological spaces. Researchers have been particularly interested in its potential as a precursor for nonsteroidal anti-inflammatory drug (NSAID) analogs, where the cyclopropyl ring can contribute to favorable pharmacokinetic profiles.

The synthesis of< strong> 2-methoxy-2-1-(2-methylpropyl)cyclopropylacetic acid presents both challenges and opportunities for synthetic chemists. The complexity of its structure necessitates careful planning and execution to ensure high yields and purity. However, advances in synthetic methodologies have made it increasingly feasible to access such molecules with increasing efficiency. Techniques such as transition-metal-catalyzed cross-coupling reactions and organometallic chemistry have played pivotal roles in facilitating the construction of the cyclopropyl framework.

In addition to its pharmaceutical potential, 2-methoxy-2-1-(2-methylpropyl)cyclopropylacetic acid has shown promise in material science applications. The rigid cyclopropyl ring can contribute to the stability and mechanical properties of polymers when incorporated into their backbone or side chains. Furthermore, its ability to undergo controlled chemical modifications makes it a valuable candidate for designing smart materials that respond to external stimuli.

The exploration of derivatives of< strong> 2-methoxy-2-1-(2-methylpropyl)cyclopropylacetic acid continues to be an active area of research. By systematically varying substituents on the cyclopropyl ring or introducing additional functional groups, scientists can uncover novel compounds with tailored properties. Such efforts are supported by computational modeling and high-throughput screening techniques, which allow for rapid assessment of molecular interactions and biological activity.

The regulatory landscape surrounding the use of< strong> 2-methoxy-2-1-(2-methylpropyl)cyclopropylacetic acid is another critical consideration. As with any specialized chemical compound, compliance with safety protocols and environmental guidelines is essential. Manufacturers and researchers must adhere to stringent quality control measures to ensure that the compound is handled responsibly throughout its lifecycle.

In conclusion, 2-methoxy-2-1-(2-methylpropyl)cyclopropylacetic acid (CAS No. 2229226-92-8) represents a fascinating compound with diverse applications in pharmaceuticals and materials science. Its unique structural features offer opportunities for innovation across multiple disciplines, making it a subject of intense scientific investigation. As research progresses, we can expect further insights into its potential uses and novel synthetic strategies that will enhance its accessibility and utility.